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Compound of Interest

Compound Name:
2-Amino-4-chlorobenzothiazole

hydrobromide

Cat. No.: B1330048 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Amino-4-chlorobenzothiazole hydrobromide, tailored for researchers, scientists, and

professionals in drug development. Following these procedures is essential for ensuring

laboratory safety and minimizing risks.

Chemical and Physical Properties

Property Value

Appearance Off-white powder[1]

Melting Point 203-205 °C[1][2]

Boiling Point 344.3±34.0 °C (Predicted)[1]

Hazards

Harmful if swallowed, Causes serious eye

irritation, May cause respiratory irritation,

Causes skin irritation[1][2][3][4][5][6][7]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Amino-4-
chlorobenzothiazole hydrobromide to prevent exposure.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

material. Check glove selection

guide for compatibility.

Eye/Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times.[8] A

face shield may be required for

splash hazards.[8]

Skin and Body Protection Laboratory coat Fully buttoned.

Respiratory Protection Dust mask or respirator

A NIOSH-approved N95 dust

mask or higher is

recommended, especially

when handling the powder

outside of a fume hood.[2]

Handling and Storage Protocols
Engineering Controls:

Work in a well-ventilated area. A chemical fume hood is recommended for all operations

involving the solid material to minimize inhalation of dust.[1][3][4]

Ensure that an eyewash station and a safety shower are readily accessible.[3]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your

workspace by covering the bench with a disposable absorbent pad.

Weighing and Transferring:

Conduct all weighing and transferring of the solid compound within a chemical fume hood

to control dust.

Use a spatula or other appropriate tool to handle the material. Avoid creating dust.[1][3][7]
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If weighing outside a fume hood is unavoidable, use a balance with a draft shield.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[3][4][5]

Decontaminate all surfaces and equipment that came into contact with the chemical.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][4][7]

Keep away from incompatible materials.

Spill and Emergency Procedures
Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Increase ventilation to the area.

Contain: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it into a suitable, labeled container for disposal.[3]

Decontaminate: Clean the spill area with an appropriate solvent and then with soap and

water.

Large Spills: For large spills, evacuate the laboratory and contact the institution's

environmental health and safety (EHS) office immediately.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[1][3][7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.[3][4][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][3]

[4][5][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][4]

[5]

Disposal Plan
All waste containing 2-Amino-4-chlorobenzothiazole hydrobromide must be treated as

hazardous waste.

Solid Waste: Collect all solid waste, including contaminated PPE (gloves, absorbent pads), in

a clearly labeled, sealed container.

Liquid Waste: Collect all solutions in a labeled, sealed, and appropriate hazardous waste

container.

Disposal: Dispose of all waste through your institution's EHS office in accordance with local,

state, and federal regulations. Do not dispose of this chemical down the drain.[3][4][5]
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Workflow for Handling 2-Amino-4-
chlorobenzothiazole Hydrobromide

Figure 1: Safe Handling Workflow
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Amino-4-chlorobenzothiazole
hydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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